Cas no 851805-97-5 (1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851805-97-5
• MF: C₁₈H₂₁F₃N₂OS
• MW: 370.43235373497
• CID: 6222343
• PubChem ID: 3427882
• Update Time: 2025-07-25

1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• AKOS024589257
• EU-0092950
• F0630-1385
• cyclohexyl-[2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 851805-97-5
• 1-cyclohexanecarbonyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• cyclohexyl(2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• Inchi： 1S/C18H21F3N2OS/c19-18(20,21)15-8-6-13(7-9-15)12-25-17-22-10-11-23(17)16(24)14-4-2-1-3-5-14/h6-9,14H,1-5,10-12H2
• InChI Key： DXSPTCSOGURKNT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)C1=NCCN1C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 370.13266896g/mol
• Monoisotopic Mass: 370.13266896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Introduction to 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-97-5)

1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole, with the CAS number 851805-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole class, which is well-known for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly its cyclohexanecarbonyl and 4-(trifluoromethyl)phenylmethyl sulfanyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The cyclohexanecarbonyl group provides a rigid, cyclic structure that can enhance the stability and bioavailability of the compound. This moiety is often incorporated into drug molecules to improve their pharmacokinetic profiles. On the other hand, the 4-(trifluoromethyl)phenylmethyl sulfanyl group introduces a high degree of lipophilicity and electronic complexity, which can influence the compound's interactions with biological targets. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole suggests that it may interact with various biological pathways, making it a promising candidate for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The presence of multiple functional groups allows for modifications that can fine-tune its biological activity. For instance, the cyclohexanecarbonyl group can be used to anchor other pharmacophores, while the 4-(trifluoromethyl)phenylmethyl sulfanyl group can serve as a hinge region for binding to target proteins. This flexibility makes it an ideal candidate for structure-based drug design.

The pharmaceutical industry has increasingly focused on developing small molecules with novel mechanisms of action. 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole represents a significant step forward in this direction. Its unique structural features and potential biological activities make it a valuable asset in the search for new treatments. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in cancer progression and inflammation.

In vitro studies have begun to uncover the mechanistic basis of its activity. Initial experiments suggest that this compound may disrupt key signaling pathways by interacting with specific enzymes and receptors. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors for drug efficacy. These findings are consistent with the growing body of evidence supporting the use of trifluoromethylation in medicinal chemistry.

The synthesis of this compound presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this imidazole derivative.

The potential applications of 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals and specialty chemicals due to its unique structural properties. The ability to modify its functional groups allows for customization according to specific industrial needs.

The future of this compound lies in continued research and development. As our understanding of biological systems grows, so does the potential for discovering new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, 1-cyclohexanecarbonyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851805-97-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research progresses, we can expect to see more applications emerge from this versatile molecule.